Cas no 1279211-01-6 (5-(3,4-Dimethoxyphenyl)-3-phenyl-1H-1,2,4-Triazole)

• Product Name: 5-(3,4-Dimethoxyphenyl)-3-phenyl-1H-1,2,4-Triazole
• CAS No: 1279211-01-6
• MF: C₁₆H₁₅N₃O₂
• MW: 281.309203386307
• CID: 2114604
• Update Time: 2025-07-31

5-(3,4-Dimethoxyphenyl)-3-phenyl-1H-1,2,4-Triazole Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-dimethoxyphenyl)-3-phenyl-1H-1,2,4-Triazole
• 5-(3,4-Dimethoxyphenyl)-3-phenyl-1H-1,2,4-Triazole

• Inchi： 1S/C16H15N3O2/c1-20-13-9-8-12(10-14(13)21-2)16-17-15(18-19-16)11-6-4-3-5-7-11/h3-10H,1-2H3,(H,17,18,19)
• InChI Key： HWXPWPRWFCZNJQ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1=NNC(C2C=CC=CC=2)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 323
• Topological Polar Surface Area: 60

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles